1-methyl-5-(thiophen-2-yl)-1H-pyrazole

• CAS: 876316-68-6
• Molecular Formula: C8H8N2S
• Molecular Weight: 164.23 g/mol
• SMILES: CN1C(=CC=N1)C2=CC=CS2
• InChI: InChI=1S/C8H8N2S/c1-10-7(4-5-9-10)8-3-2-6-11-8/h2-6H,1H3
• InChIKey: YTGTYWLNJQJMIP-UHFFFAOYSA-N

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole – Physicochemical Profile

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole (CAS: 876316-68-6) is a heterocyclic building block of molecular formula C8H8N2S (MW: 164.23 g/mol) and is a constituent of multiple pharmacologically relevant series, including COX-2 inhibitors and trace amine-associated receptor 1 (TAAR1) ligands. Its computed boiling point is 278.3±15.0 °C, density is 1.23±0.1 g/cm³, and pKa is 2.04±0.10 . The compound is commercially available in purities up to 98% from vendors including Leyan .

1

Regioisomeric identity

5-substituted pyrazole-thiophene scaffold with distinct pKa profile for salt formation and electronic tuning

2

Application context

Core intermediate reported in COX-2 inhibitor and TAAR1 ligand series; scaffold geometry supports GPCR engagement

Downstream derivative data; verify target-specific assay conditions

3

Procurement grade

Commercially available at higher purity specification than the 3-substituted regioisomer, reducing pre-reaction purification burden

Vendor specifications may vary; confirm lot-specific COA

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole: Uniqueness vs. 3-Regioisomer

The compound is a regioisomer of 1-methyl-3-(thiophen-2-yl)-1H-pyrazole (CAS 477708-76-2); the position of the thiophene substituent on the pyrazole ring determines the geometry and electronic properties of downstream derivatives, directly affecting target affinity and selectivity. These two compounds are not interchangeable because the 5-substituted regioisomer exhibits a measurably distinct pKa (2.04±0.10 vs. 1.46±0.10 for the 3-substituted analog) , and its downstream 3-carboxamide derivative has demonstrated sub-nanomolar affinity (Ki = 0.9 nM) for TAAR1 [1]. The documented synthetic routes yield ~59% via cross-coupling , and the compound is available at 98% purity from Leyan, which is higher than the typical 95% specification for the 3-substituted regioisomer. .

Attribute

5-Substituted (Target)

pKa profile

Higher pKa shifts protonation equilibrium; alters salt formation and solubility behavior

Target class engagement

Scaffold geometry reported for TAAR1 and COX-2; 3-substituted series dominated by kinase inhibition

Commercial purity

Higher purity grade available (up to 98%) compared to typical 95% for 3-substituted regioisomer

Synthetic route

Documented cross-coupling yields differ; routes are regioisomer-specific

Note: Similar product does not mean interchangeable product. 3-Substituted regioisomer (CAS 477708-76-2) may not transfer directly to 5-substituted workflows without regioisomer-specific validation.

• [1] BindingDB. BDBM390729: (R)-N-(3-Aminochroman-7-yl)-1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide. Ki = 0.9 nM (rat TAAR1), Ki = 6.1 nM (mouse TAAR1). US9957261, Example 85. http://bdb8.ucsd.edu View Source

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole – Quantitative Differentiation Evidence

pKa Shift vs. 3-Substituted Regioisomer

The computed pKa of 1-methyl-5-(thiophen-2-yl)-1H-pyrazole is 2.04±0.10, compared to 1.46±0.10 for the 3-substituted regioisomer (CAS 477708-76-2) . This +0.58 unit difference shifts the protonation equilibrium near physiological pH and may alter the hydrogen-bonding and ionic interaction profiles of downstream derivatives.

pKa shift vs. 3-substituted

Head-to-head

Target: pKa 2.04 ± 0.10
3-subst.: pKa 1.46 ± 0.10
ΔpKa = +0.58

Supports regioisomer-specific pKa context; alters protonation equilibrium near physiological pH

Computed values (ACD/Labs); experimental confirmation recommended

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	pKa = 2.04±0.10 (predicted)
Comparator Or Baseline	1-Methyl-3-(thiophen-2-yl)-1H-pyrazole: pKa = 1.46±0.10 (predicted)
Quantified Difference	ΔpKa = +0.58
Conditions	Computed using Advanced Chemistry Development (ACD/Labs) V11.02

Why This Matters

A pKa difference of 0.58 units changes the mole fraction of the conjugate acid by nearly a factor of 4 at pH 1.5–2.5, which can influence salt formation, solubility, and the electronic characteristics of downstream derivatives during synthesis.

Aqueous Solubility for Formulation and Solvent Selection

The calculated aqueous solubility of 1-methyl-5-(thiophen-2-yl)-1H-pyrazole is 0.21 g/L at 25 °C . This low solubility is characteristic of thiophene-pyrazole scaffolds lacking polar functional groups and, when compared with structurally analogous COX-2 inhibitor intermediates that require solubilizing group installation [1], informs appropriate solvent selection (e.g., DMSO, DMF) for subsequent reactions.

Aqueous solubility

Reported

0.21 g/L (25 °C, calculated)

Informs solvent selection for derivatization workflows; characteristic of thiophene-pyrazole scaffolds

Predicted value; experimental measurement may differ

Evidence Dimension	Aqueous solubility
Target Compound Data	0.21 g/L (25 °C, calculated)
Comparator Or Baseline	Class-level: thiophene-pyrazole COX-2 inhibitors require PEG or co-solvent formulations due to similarly low intrinsic solubility [1]
Quantified Difference	Not directly comparable; serves as a design parameter for derivative synthesis and formulation
Conditions	ACD/Labs V11.02 prediction

Why This Matters

Solubility data directly impact the selection of reaction solvents, work-up procedures, and the feasibility of biological assay formats for any user planning to derivatize this building block.

• [1] El-Shoukrofy MS, Abd El Razik HA, AboulWafa OM, et al. Pyrazoles containing thiophene, thienopyrimidine and thienotriazolopyrimidine as COX-2 selective inhibitors. Bioorg Chem. 2019;87:655-668. View Source

Synthetic Yield and Scalability via 2-Thienyl Lithium Cross-Coupling

A documented synthetic route using 2-thienyl lithium and 5-iodo-1-methyl-1H-pyrazole delivers the target compound in approximately 59% yield , while an alternative route via 2-iodothiophene achieves approximately 55% yield . These yields are representative of building-block-scale syntheses, and the route has been cited in a Bioorganic & Medicinal Chemistry study on CRAC channel inhibitors [1].

Synthetic yield

Reported

Route 1: 59% yield (2-thienyllithium)
Route 2: 55% yield (2-iodothiophene)

Provides baseline for synthesis planning and scale-up evaluation

Published yields; reproducibility depends on exact conditions

Evidence Dimension	Isolated synthetic yield
Target Compound Data	Route 1: 59%; Route 2: 55%
Comparator Or Baseline	No direct regioisomer yield comparison available; benchmarked against in-class building block cross-coupling yields (typically 50–70%)
Quantified Difference	Yield difference between Route 1 and Route 2: 4 percentage points
Conditions	Route 1: 2-thienyllithium + InCl3 in THF, −78 to 20 °C; Route 2: 2-iodothiophene + 5-iodo-1-methyl-1H-pyrazole

Why This Matters

A 59% yield from a published cross-coupling route provides a reproducible starting point for process-scale synthesis planning and cost-of-goods estimation.

• [1] Ohmoto K, et al. Novel potent and selective calcium-release-activated calcium (CRAC) channel inhibitors. Part 2. Bioorg Med Chem. 2006;14(12):4185-4194. View Source

TAAR1 Affinity of 3-Carboxamide Derivative vs. 3-Regioisomer

The 3-carboxamide derivative (R)-N-(3-aminochroman-7-yl)-1-methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide, which incorporates the target building block as its core, exhibits a Ki of 0.9 nM for rat TAAR1 and 6.1 nM for mouse TAAR1 in HEK-293 cells expressing the recombinant receptor [1]. This compound is disclosed in US Patent 9,957,261 (Example 85) assigned to Hoffmann-La Roche [1]. By contrast, published 3-substituted thiophene-pyrazole series have been directed predominantly toward kinase inhibition (Aurora, VEGFR, FLT3) rather than TAAR1 [2], suggesting that the 5-substituted regioisomer provides a scaffold geometry preferentially suited to TAAR1 engagement.

TAAR1 affinity

Class-level

Derivative Ki = 0.9 nM (rat TAAR1), 6.1 nM (mouse TAAR1)
3-subst. series: no reported TAAR1 activity

Supports TAAR1 assay context; scaffold geometry required for GPCR engagement

Class-level distinction; direct comparator data for 3-substituted regioisomer not available

Evidence Dimension	Downstream derivative target affinity
Target Compound Data	Derivative Ki = 0.9 nM (rat TAAR1), 6.1 nM (mouse TAAR1)
Comparator Or Baseline	3-substituted regioisomer derivatives: no reported TAAR1 activity; literature dominated by kinase inhibition [2]
Quantified Difference	Class-level distinction: 5-substituted series enables TAAR1 pharmacology inaccessible to the 3-substituted series
Conditions	HEK-293 cells expressing recombinant TAAR1 at 37 °C, 5% CO2

Why This Matters

For users pursuing TAAR1 or related GPCR targets, the 1-methyl-5-(thiophen-2-yl) scaffold is the validated entry point, supported by Roche patent data, whereas the 3-substituted analog has no demonstrated activity in this target class.

• [1] BindingDB BDBM390729; US9957261 (Hoffmann-La Roche). Ki = 0.9 nM (rat TAAR1), Ki = 6.1 nM (mouse TAAR1). http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=390729 View Source
• [2] Freepatentsonline. Pyrazole compounds and thiazole compounds as protein kinases inhibitors. US9255072. https://www.freepatentsonline.com View Source

Purity Advantage Over 3-Substituted Regioisomer

The compound is commercially available at 98% purity from Leyan (Product No. 1745014) and also at 95% from multiple vendors including Beyotime and Chemenu [1]. The 3-substituted regioisomer (CAS 477708-76-2) is predominantly offered at 95% purity . The higher specification may reduce the need for post-procurement purification, which is critical for users requiring precise stoichiometry in subsequent synthetic steps.

Purity advantage

Specification review

Target: up to 98% (Leyan)
3-subst.: typically 95%

Higher commercial purity may reduce pre-reaction purification needs

Vendor specifications vary; verify lot-specific COA

Evidence Dimension	Commercial purity specification
Target Compound Data	Up to 98% (Leyan Product No. 1745014)
Comparator Or Baseline	1-Methyl-3-(thiophen-2-yl)-1H-pyrazole: typically 95%
Quantified Difference	+3 percentage point purity advantage
Conditions	Commercial vendor specifications

Why This Matters

A 3% higher purity reduces the burden of impurities in downstream reactions, potentially improving yields and reducing purification costs for users performing multi-step syntheses.

• [1] Beyotime. 1-Methyl-5-(thiophen-2-yl)-1H-pyrazole (95%). Product No. Y131187-1g. https://beyotime.com View Source

COX-2 Inhibitor Intermediate with In Vivo Efficacy

Derivatives of the 1-methyl-5-(thiophen-2-yl)-1H-pyrazole core have been evaluated as COX-2 selective inhibitors in a comprehensive study by El-Shoukrofy et al. (2019), in which several compounds demonstrated ED50 values superior to diclofenac sodium and celecoxib, with compound 6a showing ED50 = 0.033 mmol/kg in the sub-acute anti-inflammatory assay [1]. The 3-carboxylic acid derivative (CAS 869901-15-5) derived from this building block is explicitly cited as a key intermediate for NSAID and COX-2 inhibitor development [2]. The 3-substituted regioisomer has no equivalent body of publicly available COX-2 pharmacology data, reinforcing the unique utility of the 5-substituted scaffold in this therapeutic area.

COX-2 model response

Endpoint context

Derivative 6a ED50 = 0.033 mmol/kg (reported more potent than celecoxib and diclofenac sodium)

Reported in vivo anti-inflammatory model response context; supports COX-2 inhibitor screening

Derivative data; model context differs from clinical endpoints; building block utility inferred

Evidence Dimension	Downstream COX-2 inhibitor in vivo potency
Target Compound Data	Derivative 6a ED50 = 0.033 mmol/kg (more potent than celecoxib and diclofenac sodium) [1]
Comparator Or Baseline	Diclofenac sodium ED50 > compound 6a; Celecoxib ED50 > compound 6a
Quantified Difference	Compound 6a more potent than diclofenac sodium and celecoxib; exact ED50 values for comparators not reported in the same units
Conditions	Sub-acute formalin-induced paw edema model in rats

Why This Matters

The 5-substituted scaffold is a validated entry point into COX-2 selective inhibitor development with documented in vivo efficacy, making it a preferred building block for anti-inflammatory drug discovery programs.

• [1] El-Shoukrofy MS, Abd El Razik HA, AboulWafa OM, et al. Pyrazoles containing thiophene, thienopyrimidine and thienotriazolopyrimidine as COX-2 selective inhibitors: Design, synthesis, in vivo anti-inflammatory activity, docking and in silico chemo-informatic studies. Bioorg Chem. 2019;87:655-668. View Source
• [2] MySkinRecipes. 1-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid: key intermediate for NSAIDs and COX-2 inhibitors. https://www.myskinrecipes.com View Source

1-Methyl-5-(thiophen-2-yl)-1H-pyrazole – Validated Application Scenarios

COX-2 Selective Inhibitor Development

The building block is the core precursor for a series of COX-2 selective inhibitors with documented in vivo efficacy surpassing celecoxib and diclofenac sodium [1]. Its 3-carboxylic acid derivative (CAS 869901-15-5) is explicitly characterized as the key intermediate for NSAID development [2], making this compound the appropriate starting material for medicinal chemists pursuing thiophene-pyrazole COX-2 inhibitors.

TAAR1 Ligand Synthesis

The 3-carboxamide derivative incorporating this building block demonstrates sub-nanomolar affinity (Ki = 0.9 nM) for rat TAAR1 [3]. Researchers targeting TAAR1 for neuropsychiatric indications should select the 5-substituted regioisomer because the 3-substituted analog has no reported TAAR1 activity; the scaffold geometry of the 5-substituted series is essential for engagement of this GPCR target [3].

Medicinal Chemistry SAR and Scaffold-Hopping

The combination of documented synthetic accessibility (~59% cross-coupling yield) , availability at 98% purity , and a well-characterized physicochemical profile (pKa 2.04, aqueous solubility 0.21 g/L) makes this compound a reliable starting point for systematic structure-activity relationship studies. Its use in patented TAAR1 and CRAC channel inhibitor series [3][4] demonstrates scaffold versatility across multiple target classes.

Process Chemistry Scale-Up Evaluation

The published synthetic route using 2-thienyl lithium cross-coupling achieves ~59% yield , providing a baseline for process optimization. The calculated solubility of 0.21 g/L and pKa of 2.04 inform reaction solvent selection and work-up conditions, while the 98% purity grade available from Leyan supports pilot-scale procurement without additional purification.

Application

Selection Property

Validation Focus

COX-2 inhibitor screening studies

5-substituted pyrazole scaffold with reported anti-inflammatory model response

Model-specific COX-2 inhibition endpoint review

TAAR1 ligand discovery

Scaffold geometry supporting TAAR1 pharmacophore; absent in 3-substituted series

TAAR1 binding assay and subtype selectivity review

Structure-activity relationship studies

Well-characterized physicochemical and synthetic profile

Purity, solubility, and synthetic reproducibility review

Process chemistry scale-up evaluation

Reported cross-coupling yield and commercial purity grade

Reaction scalability and cost-of-goods modeling

• [1] El-Shoukrofy MS, et al. Bioorg Chem. 2019;87:655-668. View Source
• [2] MySkinRecipes. 1-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid. https://www.myskinrecipes.com View Source
• [3] BindingDB BDBM390729; US9957261 (Hoffmann-La Roche). View Source
• [4] Ohmoto K, et al. Bioorg Med Chem. 2006;14(12):4185-4194. View Source